Bromoethane-2-13C
Overview
Description
Bromoethane-2-13C is a useful research compound. Its molecular formula is C2H5Br and its molecular weight is 109.96 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Bromoethane-2-13C is used in the synthesis of isotopically labeled compounds. For instance, it has been used in the synthesis of mixed halogenated trihalomethanes labeled with stable isotopes 2H or 13C through an aluminum chloride-catalyzed reaction (Vermeulen et al., 1995).
Nuclear Magnetic Resonance (NMR) Studies
- This compound plays a significant role in NMR studies, particularly in examining the effects of substituents on isotopic fractionation and in understanding molecular interactions in different environments. This is evident in studies involving the measurement of spin–spin coupling constants between carbon-13 and bromine (Yamamoto & Yanagisawa, 1977).
Soil Microbiology and Herbicide Turnover
- In soil microbiology, 13C-labeled bromoethane has been used to study the turnover of herbicides, such as bromoxynil, and the formation of non-extractable residues in soil microcosms (Nowak et al., 2018).
Polymer Chemistry
- This compound is utilized in polymer chemistry, for example in atom transfer radical polymerization (ATRP) of styrene and acrylonitrile. Its role in initiating polymerization reactions highlights its importance in synthesizing specific polymer structures (Al‐harthi et al., 2007).
Enzyme Research
- In enzymatic studies, this compound has been used to investigate the formation of organometallic species in enzymes, such as in the study of methyl-coenzyme M reductase, which is involved in microbial methane production (Yang et al., 2007).
Agricultural Applications
- Bromoethane has been used to study the breaking of dormancy in potato tubers derived from true potato seed, indicating its potential in agricultural applications (Alexopoulos et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
Bromoethane-2-13C, also known as ethyl-2-13C bromide , is a chemical compound used in various applications.
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Action Environment
Like many chemical compounds, its stability and efficacy could potentially be affected by factors such as temperature, ph, and the presence of other chemicals .
Properties
IUPAC Name |
bromo(213C)ethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5Br/c1-2-3/h2H2,1H3/i1+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDHPKYGYEGBMSE-OUBTZVSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH3]CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90583918 |
Source
|
| Record name | Bromo(2-~13~C)ethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90583918 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
117890-45-6 |
Source
|
| Record name | Bromo(2-~13~C)ethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90583918 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 117890-45-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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